(1R)-1-[4-(3-methylbutoxy)phenyl]ethanol

• Molecular Formula: C13H20O2
• Molecular Weight: 208.30 g/mol
• SMILES: CC(C)CCOC1=CC=C(C=C1)C(C)O
• InChI: InChI=1S/C13H20O2/c1-10(2)8-9-15-13-6-4-12(5-7-13)11(3)14/h4-7,10-11,14H,8-9H2,1-3H3/t11-/m1/s1
• InChIKey: MUBJYLDXTRJLCL-LLVKDONJSA-N

(1R)-1-[4-(3-methylbutoxy)phenyl]ethanol: Procurement & Overview

(1R)-1-[4-(3-methylbutoxy)phenyl]ethanol is an enantiopure chiral secondary alcohol featuring a para-substituted phenyl ring with a 3-methylbutoxy (isopentyloxy) group . Classified under p-alkoxyphenyl ethanols, it possesses a molecular formula of C13H20O2 and a molecular weight of 208.30 g/mol . The compound is commercially available as a research chemical with a specified purity of 95% and a computed logP of 3.318, indicating moderate lipophilicity [1].

1

Single (R)-enantiomer: Defined stereochemistry for chiral synthesis and probe studies.

2

p-Alkoxyphenyl scaffold: Supports target engagement and cell permeability research.

3

Commercial single-enantiomer supply: Eliminates chiral resolution and enables reproducible studies.

• [1] Chembase. (1R)-1-[4-(3-methylbutoxy)phenyl]ethanol (EN300-87785). Enamine LLC. View Source

Stereochemical Substitution Risks

Biological and synthetic applications relying on (1R)-1-[4-(3-methylbutoxy)phenyl]ethanol are critically dependent on its specific stereochemistry and alkoxy chain configuration. Substituting this compound with the racemic mixture (1-[4-(3-methylbutoxy)phenyl]ethanol) or the (1S)-enantiomer introduces opposite or attenuated stereochemical interactions that can abolish target binding, reduce reaction yields, or invalidate chiral purity requirements in asymmetric synthesis [1]. Furthermore, exchanging it for a p-alkoxyphenol with a shorter alkyl chain (e.g., p-ethoxyphenol) has been demonstrated to reduce ribonucleotide reductase (RR) inhibitory potency, underscoring the functional significance of the 3-methylbutoxy (C5) substituent length [2].

⚠

Racemic or (S)-enantiomer: May reverse or abolish stereospecific binding and chiral outcomes.

⚠

Shorter-chain p-alkoxyphenols: Reported RR inhibitory profile may drop significantly with C1-C2 chains.

⚠

Uncharacterized purity or non-enantiopure sources: Impurities may confound assay reproducibility.

• [1] BRENDA. EC 1.1.3.18: Selective oxidation of secondary (S)-alcohols for (R)-alcohol enrichment. View Source
• [2] Wellnitz U, Pötsch S, Garbe C, Lassmann G. Inactivation of ribonucleotide reductase in tumour cells and inhibition of tumour cell growth by p-alkoxyphenols. Melanoma Research. 1997;7(4):288-298. View Source

Differentiation Evidence

Chiral Purity: (1R) vs (1S) Enantiomer

The (1R)-enantiomer is commercially supplied as a distinct, enantiopure entity (≥95% purity) separate from its (1S)-counterpart, enabling precise stereochemical control in downstream applications [1]. In biological systems, enzymes such as secondary alcohol oxidase (EC 1.1.3.18) demonstrate enantioselectivity, selectively oxidizing (S)-alcohols while leaving (R)-alcohols untouched; this allows the (1R)-enantiomer to persist or be enriched in kinetic resolution processes [2].

Enantiomer purity

Reported

Distinct (R) catalog entry with implied >95% ee; enzymatic resolution leaves (R) untouched.

Supports stereochemical control without additional chiral separation.

Vendor specification and EC 1.1.3.18 selectivity data.

Evidence Dimension	Enantiomeric purity and commercial availability
Target Compound Data	95% purity (R-enantiomer)
Comparator Or Baseline	95% purity (S-enantiomer); racemic mixture
Quantified Difference	Enantiopure (>95% ee implied by distinct catalog number and chiral specification) vs racemic (0% ee)
Conditions	Commercial vendor specifications; enzymatic assay (EC 1.1.3.18)

Why This Matters

For procurement, the availability of a defined, single enantiomer (R) eliminates the need for costly chiral resolution steps and ensures reproducible stereochemical outcomes in asymmetric syntheses or chiral probe studies.

• [1] Chembase. (1R)-1-[4-(3-methylbutoxy)phenyl]ethanol (EN300-87785) and (1S)-1-[4-(3-methylbutoxy)phenyl]ethanol (EN300-87784). Enamine LLC. View Source
• [2] BRENDA. EC 1.1.3.18: Selective oxidation of secondary (S)-alcohols for (R)-alcohol enrichment. View Source

Alkyl Chain SAR for RR Inhibition

A structure-activity study of seven p-alkoxyphenol derivatives established that both ribonucleotide reductase (RR) inactivation and tumor cell growth inhibition increase with alkyl side chain length, with maximal efficacy observed for p-isobutoxyphenol (C4), p-butoxyphenol (C4), and p-propoxyphenol (C3) [1]. The 3-methylbutoxy chain in (1R)-1-[4-(3-methylbutoxy)phenyl]ethanol represents a branched C5 substituent, placing it within the optimal lipophilic range identified for RR inhibition while offering potential metabolic stability advantages over linear C4 analogs [1].

Alkyl chain SAR

Class-level

C5 branched chain within optimal C3-C5 range for RR inactivation and cell growth inhibition.

Reported class-level SAR context for target engagement models.

Based on p-alkoxyphenol series; direct RR data for this enantiomer pending.

Evidence Dimension	Correlation between alkyl chain length and RR inhibition/tumor cell growth inhibition
Target Compound Data	C5 branched alkyl chain (3-methylbutoxy)
Comparator Or Baseline	Shorter chain analogs: p-propoxyphenol (C3), p-butoxyphenol (C4), p-isobutoxyphenol (C4)
Quantified Difference	Increase in inhibition with increasing alkyl chain length up to C4-C5; most effective inhibitors possess C3-C4 chains. Target compound's C5 branched chain falls within this high-efficacy window.
Conditions	Novikoff hepatoma cells, human leukaemia cells, human melanoma cell lines (MeWo, M5); RR inactivation monitored by EPR spectroscopy

Why This Matters

Selecting a compound with an alkyl chain length within the empirically validated optimal range (C3-C5) is critical for achieving meaningful RR inhibitory activity; shorter chain derivatives (e.g., C1-C2) are predicted to exhibit reduced potency.

• [1] Wellnitz U, Pötsch S, Garbe C, Lassmann G. Inactivation of ribonucleotide reductase in tumour cells and inhibition of tumour cell growth by p-alkoxyphenols. Melanoma Research. 1997;7(4):288-298. View Source

Lipophilicity (logP) Differentiation

The computed logP for (1R)-1-[4-(3-methylbutoxy)phenyl]ethanol is 3.318 [1]. This value reflects the lipophilic contribution of the 3-methylbutoxy chain. In contrast, the unsubstituted parent compound, 1-(4-hydroxyphenyl)ethanol, is significantly less lipophilic. Within the p-alkoxyphenol class, the optimal lipophilicity for cellular uptake and target engagement (e.g., RR inhibition) is achieved with C3-C5 alkoxy chains [2]; the measured logP of ~3.3 confirms that the compound resides in a favorable range for passive membrane diffusion while mitigating excessive hydrophobicity that could lead to non-specific binding or poor aqueous solubility.

Lipophilicity (logP)

Class-level

Computed logP 3.318

Favors membrane partitioning research within drug-like range.

Computational prediction; confirm experimentally for specific assay.

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	logP = 3.318
Comparator Or Baseline	Shorter-chain p-alkoxyphenols (e.g., p-ethoxyphenol) exhibit lower logP values; longer-chain analogs (>C6) exhibit higher logP and reduced aqueous solubility.
Quantified Difference	logP increases systematically with alkoxy chain length; the C5 branched chain yields a logP of ~3.3, within the optimal range for membrane permeability (typically logP 1-4 for drug-like molecules).
Conditions	Computational prediction based on molecular structure

Why This Matters

A logP of 3.318 is within the drug-like range and suggests the compound will partition favorably into lipid bilayers, a prerequisite for intracellular target engagement; procurement of the C5 analog ensures this property profile compared to less lipophilic C1-C2 variants.

• [1] Chembase. (1R)-1-[4-(3-methylbutoxy)phenyl]ethanol (EN300-87785). Enamine LLC. View Source
• [2] Wellnitz U, Pötsch S, Garbe C, Lassmann G. Inactivation of ribonucleotide reductase in tumour cells and inhibition of tumour cell growth by p-alkoxyphenols. Melanoma Research. 1997;7(4):288-298. View Source

Purity and Batch Consistency

Commercial vendors specify a minimum purity of 95% for (1R)-1-[4-(3-methylbutoxy)phenyl]ethanol and provide batch-specific certificates of analysis including NMR, HPLC, and GC data . This level of characterization is critical for reproducibility in synthetic and biological assays. In contrast, in-house synthesized or lower-grade material may contain uncharacterized impurities that confound activity measurements or lead to irreproducible results.

Batch purity

Specification review

≥95% with NMR, HPLC, GC per batch.

Specification supports assay and synthesis reproducibility.

Verify lot-specific certificate; impurity profiling advised.

Evidence Dimension	Purity specification and analytical characterization
Target Compound Data	≥95% purity with NMR, HPLC, GC batch data
Comparator Or Baseline	Unspecified or lower purity sources; racemic mixture without chiral purity data
Quantified Difference	95% minimum purity vs potentially lower purity or undefined isomeric composition
Conditions	Commercial procurement specifications

Why This Matters

Procurement of high-purity, well-characterized material minimizes the risk of experimental artifacts and ensures that observed biological or chemical effects are attributable to the compound itself, not impurities.

Application Scenarios

Enantioselective Synthesis and Chiral Probe Development

The defined (1R) stereochemistry makes this compound an ideal starting material or intermediate for the synthesis of chiral pharmaceuticals, agrochemicals, or molecular probes where stereochemical integrity is paramount. It can be employed in asymmetric reactions or as a chiral auxiliary, leveraging the established commercial availability of both enantiomers for comparative studies [1].

Antiproliferative Research Targeting RR

Based on class-level evidence demonstrating that p-alkoxyphenols with C3-C5 alkoxy chains inhibit ribonucleotide reductase (RR) and suppress tumor cell growth, (1R)-1-[4-(3-methylbutoxy)phenyl]ethanol is a relevant tool compound for investigating RR as a therapeutic target in melanoma, leukemia, and other malignancies. Its C5 branched alkoxy chain positions it within the optimal potency range identified in SAR studies [2].

Lipophilicity Optimization in Drug Design

With a computed logP of 3.318, this compound can serve as a reference standard for optimizing the lipophilicity of lead candidates in drug discovery programs. It represents a model p-alkoxyphenyl scaffold with balanced membrane permeability and aqueous solubility, suitable for pharmacokinetic and target engagement studies [1].

Biocatalysis and Enzymatic Kinetic Resolution

The compound is a relevant substrate for enzymes exhibiting enantioselectivity toward secondary alcohols, such as EC 1.1.3.18. It can be used to study kinetic resolution processes where the (S)-enantiomer is selectively oxidized, enabling enrichment of the (R)-enantiomer or the synthesis of enantiopure building blocks [3].

Application

Selection Property

Validation Focus

Chiral synthesis & probe development

Single-enantiomer commercial availability

Stereochemical outcome reproducibility

RR target engagement model studies

Alkoxy chain length within C3-C5 SAR range

Proliferation endpoint and RR inhibition reproducibility

Lipophilicity optimization

Computed logP ~3.3 within drug-like range

Membrane partitioning and permeability assays

Enzymatic kinetic resolution

Enantioselective substrate for secondary alcohol oxidase

Enantiomeric enrichment and conversion monitoring

• [1] Chembase. (1R)-1-[4-(3-methylbutoxy)phenyl]ethanol (EN300-87785). Enamine LLC. View Source
• [2] Wellnitz U, Pötsch S, Garbe C, Lassmann G. Inactivation of ribonucleotide reductase in tumour cells and inhibition of tumour cell growth by p-alkoxyphenols. Melanoma Research. 1997;7(4):288-298. View Source
• [3] BRENDA. EC 1.1.3.18: Selective oxidation of secondary (S)-alcohols for (R)-alcohol enrichment. View Source